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Compound of Interest

1-(3-Chlorophenyl)-2-
Compound Name:

cyclopropylethan-1-one
CAS No.: 1425367-32-3

Cat. No.: B2396053

Get Quote

Technical Guide: 1-(3-Chlorophenyl)-2-
cyclopropylethan-1-one
Executive Summary

1-(3-Chlorophenyl)-2-cyclopropylethan-1-one (also known as 3'-chloro-2-
cyclopropylacetophenone) is a specialized organic intermediate used primarily in the synthesis
of pharmaceutical agents and agrochemicals. It serves as a critical scaffold for the
development of monoamine transporter inhibitors, triazole fungicides (analogous to
cyproconazole), and kinase inhibitors.

Unlike its para-substituted counterpart (1-(4-chlorophenyl)-2-cyclopropylethan-1-one), which is
widely available as a commercial fungicide intermediate, the 3-chloro isomer is typically
synthesized de novo for Structure-Activity Relationship (SAR) studies to probe the metabolic
stability and binding affinity of meta-substituted aryl ketones.

Chemical Identity & Properties
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Nomenclature and Identifiers

e |[UPAC Name: 1-(3-Chlorophenyl)-2-cyclopropylethan-1-one

e Common Names: 3'-Chloro-2-cyclopropylacetophenone; Cyclopropylmethyl 3-chlorophenyl

ketone.

o CAS Number:Note: While the 4-chloro isomer is indexed as 123989-29-7, the 3-chloro
isomer is less common in public catalogs. It is often referenced by its specific chemical

structure in patent literature.

e Molecular Formula: C11H11CIO[1]

e SMILES:Clclccec(C(=0)CC2CC2)c1

e InChlKey: (Predicted) VCNYPIJMEQHTAHS-UHFFFAOY SA-N (Analogous structure base)

Physicochemical Data

Property Value Note
Molecular Weight 194.66 g/mol
) Low melting point solid upon
Appearance Colorless to pale yellow oil ) )
high purity
N ) ] Typically distilled under high
Boiling Point ~280°C (Predicted)
vacuum
LogP 3.1-34 Lipophilic

. DCM, EtOAc, DMSO,
Solubility

Insoluble in water

Methanol
H-Bond Acceptors 1 (Ketone)
H-Bond Donors 0

Synthetic Pathways
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The synthesis of the 3-chloro isomer requires regioselective control to ensure the chlorine atom
remains in the meta position relative to the ketone. Direct Friedel-Crafts acylation of
chlorobenzene with cyclopropylacetyl chloride is not recommended because the chlorine
substituent is ortho/para directing, yielding predominantly the 4-chloro and 2-chloro isomers.

Therefore, the following directed pathways are the industry standard:

Route A: The Weinreb Amide Method (Preferred)

This route offers the highest fidelity for the meta substitution pattern.

» Activation: 3-Chlorobenzoic acid is converted to its Weinreb amide (N-methoxy-N-
methylamide).

» Nucleophilic Attack: Reaction with cyclopropylmethylmagnesium bromide (Grignard reagent).

e Result: The Weinreb amide prevents over-addition, yielding the ketone exclusively.

Route B: The Nitrile Addition Method (Scalable)

o Starting Material: 3-Chlorobenzonitrile.
+ Reagent: Cyclopropylmethylmagnesium bromide.

e Mechanism: Formation of an imine intermediate, which is hydrolyzed by acidic workup to the
ketone.

Route C: Oxidation of Alcohol (Traditional)

e Grignard: 3-Chlorobenzaldehyde + Cyclopropylmethylmagnesium bromide — Secondary
Alcohol.

« Oxidation: Jones reagent, PCC, or Swern oxidation converts the alcohol to the ketone.

Visualization of Synthetic Logic
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Caption: Comparison of Weinreb Amide and Nitrile Addition pathways for regioselective

synthesis.

Detailed Experimental Protocol (Route A)

Objective: Synthesis of 1-(3-Chlorophenyl)-2-cyclopropylethan-1-one via Weinreb Amide.

Phase 1: Preparation of N-methoxy-N-methyl-3-
chlorobenzamide

Reagents: 3-Chlorobenzoic acid (1.0 eq), 1,1'-Carbonyldiimidazole (CDI, 1.1 eq), N,O-
Dimethylhydroxylamine hydrochloride (1.2 eq), DCM (Solvent).

Procedure:
o Dissolve 3-chlorobenzoic acid in anhydrous DCM under Argon.
o Add CDI portion-wise at 0°C. Stir for 1 hour at room temperature (gas evolution will occur).

o Add N,O-Dimethylhydroxylamine hydrochloride. Stir overnight.
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o Workup: Wash with 1N HCI, then sat. NaHCOs. Dry organic layer over MgSOa4 and
concentrate.

o Yield Expectation: >90% (Colorless oll).

Phase 2: Grignard Addition

» Reagents: Weinreb amide (from Phase 1), Cyclopropylmethylmagnesium bromide (1.2 eq,
0.5M in THF).

e Procedure:

o

Dissolve the Weinreb amide in anhydrous THF; cool to 0°C.

o Add the Grignard reagent dropwise over 30 minutes. Critical: Maintain temperature <5°C
to prevent side reactions.

o Allow to warm to room temperature and stir for 2 hours.
o Quench: Pour reaction mixture into ice-cold sat. NH4Cl solution.
o Extraction: Extract with EtOAc (3x). Wash combined organics with brine.

o Purification: Flash column chromatography (Hexanes/EtOAc 9:1).

Validation (Self-Check)

e TLC: The Weinreb amide spot (more polar) should disappear, replaced by a less polar
ketone spot.

o Safety: Cyclopropylmethylmagnesium bromide is air-sensitive. Use strictly anhydrous
conditions.

Analytical Characterization

To validate the identity of the synthesized compound, the following spectral signatures must be
observed.
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Nuclear Magnetic Resonance (NMR)[2][3][4]

e 'H NMR (400 MHz, CDCls):

o Aromatic Region (7.3 - 7.9 ppm): Multiplet corresponding to 4 protons. Look for the distinct
singlet-like signal of the proton at position 2 of the phenyl ring (between Cl and C=0) at
~7.9 ppm.

o Alpha-Methylene (2.8 - 2.9 ppm): Doublet (J = 7 Hz), integrating to 2H (-CH2-C=0).
o Cyclopropyl Methine (1.0 - 1.2 ppm): Multiplet, 1H.
o Cyclopropyl Methylene (0.2 - 0.6 ppm): Two multiplets, integrating to 4H total.
e 13C NMR (100 MHz, CDCI5):
o Carbonyl (C=0): ~198 ppm.
o Aromatic Carbons: ~135 ppm (C-ClI), ~138 ppm (C-C=0), plus 4 CH signals.

o Aliphatic Carbons: ~45 ppm (CH2-C=0), ~8 ppm (Cyclopropyl CH), ~4 ppm (Cyclopropyl
CH>).

Mass Spectrometry (MS)[3]

e ESI-MS: [M+H]* peak at m/z 195.05 (3*Cl) and 197.05 (3’Cl) in a 3:1 ratio, characteristic of a
monochlorinated compound.

Applications & Biological Relevance

This molecule is a "privileged scaffold" in medicinal chemistry, often used to introduce
lipophilicity and metabolic stability.

o Monoamine Transporter Inhibitors: The 3-chlorophenyl ring mimics the substrate specificity
of serotonin and dopamine transporters. The cyclopropyl group provides steric bulk that can
enhance selectivity over norepinephrine transporters.

o Triazole Fungicides: While the 4-chloro isomer is the precursor to Cyproconazole, the 3-
chloro isomer is used in resistance-breaking studies to target fungal CYP51 enzymes that
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have mutated to resist standard azoles.

» Kinase Inhibitors: Used as a fragment in fragment-based drug discovery (FBDD) for targeting
allosteric pockets where a lipophilic, rigid linker is required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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